Cas no 85648-17-5 (tert-Butyldimethylsilyl Ether 4a,5-Dihydro Lovastatin)

• Product Name: tert-Butyldimethylsilyl Ether 4a,5-Dihydro Lovastatin
• CAS No: 85648-17-5
• MF: C₃₀H₅₂O₅Si
• MW: 520.816390991211
• CID: 5225034
• Update Time: 2025-10-28

tert-Butyldimethylsilyl Ether 4a,5-Dihydro Lovastatin Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-methyl-, (1S,3S,4aR,7S,8S,8aS)-8-[2-[(2R,4R)-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethyl]-1,2,3,4,4a,7,8,8a-octahydro-3,7-dimethyl-1-naphthalenyl ester, (2S)-
• tert-Butyldimethylsilyl Ether 4a,5-Dihydro Lovastatin

• Inchi： 1S/C30H52O5Si/c1-10-20(3)29(32)34-26-16-19(2)15-22-12-11-21(4)25(28(22)26)14-13-23-17-24(18-27(31)33-23)35-36(8,9)30(5,6)7/h11-12,19-26,28H,10,13-18H2,1-9H3/t19-,20-,21-,22-,23+,24+,25-,26-,28-/m0/s1
• InChI Key： ZPYBLJPPVJXLJW-HHYXTPJVSA-N
• SMILES： C(O[C@@H]1[C@@]2([H])[C@@]([H])(C=C[C@H](C)[C@@H]2CC[C@H]2OC(=O)C[C@H](O[Si](C(C)(C)C)(C)C)C2)C[C@H](C)C1)(=O)[C@@H](C)CC

Additional information on tert-Butyldimethylsilyl Ether 4a,5-Dihydro Lovastatin

Professional Introduction to Tert-Butyldimethylsilyl Ether 4a,5-Dihydro Lovastatin (CAS No. 85648-17-5)

Tert-Butyldimethylsilyl ether 4a,5-Dihydro Lovastatin, with the chemical formula corresponding to its CAS number 85648-17-5, is a significant compound in the field of pharmaceutical chemistry. This compound is a derivative of Lovastatin, a well-known statin drug primarily used for lowering cholesterol levels. The introduction of the tert-butyldimethylsilyl (TBS) ether group into the Lovastatin structure enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The Tert-Butyldimethylsilyl Ether modification plays a crucial role in protecting the hydroxyl groups of Lovastatin, which are prone to undergo unwanted reactions during synthetic processes. This protection is essential for maintaining the integrity of the molecule during various chemical transformations, ensuring higher yields and purity in the final product. The TBS group is particularly favored in organic synthesis due to its excellent stability under a wide range of conditions and its ease of removal under mild acidic conditions.

4a,5-Dihydro Lovastatin itself is an important intermediate in the synthesis of more complex statin analogs. These analogs have been extensively studied for their potential to enhance therapeutic efficacy while reducing side effects. Recent research has highlighted the importance of structural modifications in statins to improve their pharmacokinetic properties, such as bioavailability and metabolic stability. The 4a,5-Dihydro Lovastatin derivative serves as a versatile building block for such modifications.

In recent years, advancements in computational chemistry and molecular modeling have facilitated the design of novel statin derivatives with improved pharmacological profiles. The use of Tert-Butyldimethylsilyl Ether 4a,5-Dihydro Lovastatin as a starting material has enabled researchers to explore new synthetic pathways and optimize reaction conditions. These efforts have led to the discovery of several promising candidates that are being evaluated in preclinical studies.

The application of this compound extends beyond its role as an intermediate in drug synthesis. It has also been utilized in the development of chiral auxiliaries and catalysts, where its stable structure allows for precise control over reaction outcomes. The Tert-Butyldimethylsilyl Ether group's ability to participate in asymmetric synthesis makes it particularly valuable in these applications.

Current research trends indicate that statins are being increasingly explored for their potential beyond cholesterol reduction. Studies have suggested that statins may have anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as cardiovascular disease, neurodegenerative disorders, and even certain types of cancer. The 4a,5-Dihydro Lovastatin derivative is being investigated as a precursor for developing novel therapeutic agents with these expanded functionalities.

The synthesis and characterization of Tert-Butyldimethylsilyl Ether 4a,5-Dihydro Lovastatin have been aided by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into the molecular structure and dynamics of the compound, which are essential for understanding its reactivity and biological activity. High-resolution NMR studies have confirmed the presence and configuration of the TBS ether group, while MS analysis has verified the molecular weight and fragmentation patterns.

The pharmaceutical industry continues to invest heavily in research aimed at developing next-generation statins with improved efficacy and safety profiles. The Tert-Butyldimethylsilyl Ether 4a,5-Dihydro Lovastatin derivative is a key component in many of these efforts. By leveraging its unique chemical properties, researchers are able to design molecules that target specific pathways involved in cholesterol metabolism and other metabolic disorders.

Moreover, the use of 4a,5-Dihydro Lovastatin derivatives has opened new avenues in personalized medicine. Genetic variations can influence how individuals respond to statin therapy, making it crucial to develop tailored treatments. The structural flexibility offered by compounds like Tert-Butyldimethylsilyl Ether 4a,5-Dihydro Lovastatin allows for the creation of customized statins that can be optimized for individual patient needs.

In conclusion, Tert-Butyldimethylsilyl Ether 4a,5-Dihydro Lovastatin (CAS No. 85648-17-5) represents a significant advancement in pharmaceutical chemistry. Its role as an intermediate in synthesizing novel statin derivatives underscores its importance in drug development. With ongoing research exploring its potential applications beyond cholesterol reduction, this compound continues to be a focal point in efforts to improve therapeutic outcomes for patients worldwide.